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Compound of Interest

Compound Name: CClI-006

Cat. No.: B2770680

Essential Safety and Handling Guide for CCI-006

For Researchers, Scientists, and Drug Development Professionals: Immediate Safety and
Logistical Information for Handling CCI-006

This document provides crucial, immediate safety protocols, operational guidelines, and
disposal plans for the novel anti-leukemia agent CCI-006. The information herein is intended to
equip laboratory personnel with the necessary knowledge to handle this compound safely and
effectively, fostering a secure research environment.

Immediate Safety Information

CCI-006 is a compound with significant biological activity and requires careful handling to
minimize exposure and environmental impact. The primary known hazards are acute oral
toxicity and high toxicity to aquatic life.

GHS Hazard Classification

Based on available safety data, CCI-006 is classified under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) as follows:
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Physical and Chemical Properties

A summary of the known quantitative data for CCI-006 is provided below for easy reference.

Property Value Source

CAS Number 292053-42-0 DC Chemicals
Molecular Formula C15H12N205S DC Chemicals
Molecular Weight 332.33 g/mol DC Chemicals
Appearance Light yellow to yellow solid ChemicalBook

- > 83.33 mg/mL in DMSO (= _
Solubility 250,74 mM) ChemicalBook
74 m

2-8°C (short term); -20°C (long ] )
Storage Temperature ChemicalBook, DC Chemicals
term, as powder)

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling CCI-006 to prevent accidental
exposure.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Change gloves
immediately if they become contaminated.

Eye Protection: ANSI-approved safety glasses or goggles must be worn.
Skin and Body Protection: A lab coat is required. Ensure it is fully buttoned.

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted
respirator should be used. All handling of the solid compound should be performed in a
chemical fume hood.

Experimental Protocols

CCI-006 has been identified as a novel inhibitor of MLL-rearranged and CALM-AF10
translocated leukemias. Its mechanism of action involves the induction of mitochondrial

dysfunction. The following are generalized protocols for key experiments cited in the research

of similar compounds.

Note: The specific concentrations and incubation times for CCI-006 are not publicly available

and would need to be determined empirically or obtained from the supplier of the compound.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of viability.

Cell Seeding: Plate cells in a 96-well plate at a suitable density and allow them to adhere
overnight.

Compound Treatment: Treat the cells with a range of concentrations of CCI-006 and
incubate for the desired duration.

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the
formation of formazan crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized SDS-based solution) to
dissolve the formazan crystals.
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Absorbance Reading: Measure the absorbance at approximately 570 nm using a microplate
reader.

Mitochondrial Respiration Assay (Seahorse XF Analyzer)

This assay measures the oxygen consumption rate (OCR) to assess mitochondrial function.

Cell Seeding: Plate cells in a Seahorse XF cell culture microplate and allow them to adhere.

Compound Treatment: Treat the cells with CCI-006 for the desired time.

Assay Preparation: Wash the cells and replace the medium with Seahorse XF assay
medium.

Seahorse Analysis: Place the plate in the Seahorse XF Analyzer and follow the
manufacturer's instructions for the Cell Mito Stress Test, which involves the sequential
injection of oligomycin, FCCP, and a mixture of rotenone and antimycin A.

Data Analysis: Analyze the resulting OCR data to determine key parameters of mitochondrial
respiration.

Apoptosis Assay (Annexin V Staining)

This assay detects the externalization of phosphatidylserine, an early marker of apoptosis.

Cell Treatment: Treat cells with CCI-006 to induce apoptosis.

Cell Harvesting: Collect both adherent and suspension cells.

Staining: Resuspend the cells in Annexin V binding buffer and add fluorochrome-conjugated
Annexin V and a viability dye (e.g., propidium iodide).

Incubation: Incubate the cells in the dark at room temperature.

Flow Cytometry: Analyze the stained cells by flow cytometry to differentiate between viable,
early apoptotic, late apoptotic, and necrotic cells.

Signaling Pathway and Workflow Diagrams
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The following diagrams illustrate the mechanism of action of CCI-006 and a general
experimental workflow for its characterization.
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Caption: Mechanism of action of CCI-006.
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Caption: General experimental workflow for CCI-006.

Operational and Disposal Plans

Safe handling and disposal of CCI-006 and its associated waste are paramount to ensure
laboratory and environmental safety.
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Handling and Storage

Storage: Store CCI-006 in a tightly sealed container in a cool, dry, and well-ventilated area,
away from incompatible materials such as strong oxidizing agents.[1] Follow the specific
temperature guidelines provided in the data table.

Handling: All manipulations of solid CCI-006 should be conducted in a chemical fume hood
to avoid inhalation of dust.[1] When preparing solutions, do so in a fume hood and avoid
contact with skin and eyes.[1]

Spill Management

Small Spills: For small spills of solid CCI-006, carefully sweep the material to avoid
generating dust and place it in a sealed container for disposal. For small liquid spills, absorb
with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.

Large Spills: Evacuate the area and prevent entry. Contact your institution's environmental
health and safety (EHS) department immediately.

Decontamination: Clean the spill area with an appropriate solvent (e.g., ethanol) followed by
soap and water. All cleaning materials must be disposed of as hazardous waste.

Disposal Plan

As a cytotoxic and environmentally hazardous compound, CCI-006 and all contaminated

materials must be disposed of as hazardous waste. Do not dispose of CCI-006 down the drain

or in regular trash.

Waste Segregation:

o Solid Waste: Unused CCI-006 powder, contaminated gloves, weigh boats, and other solid
materials should be collected in a dedicated, clearly labeled hazardous waste container.

o Liquid Waste: Solutions containing CCI-006 and contaminated solvents should be
collected in a separate, clearly labeled hazardous waste container for organic/cytotoxic
liquid waste.
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o Sharps: Contaminated needles, syringes, and pipette tips should be disposed of in a
designated sharps container for cytotoxic waste.

o Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name "CCI-006," and the appropriate hazard pictograms (Exclamation
Mark, Environment Hazard).

o Storage of Waste: Store waste containers in a designated satellite accumulation area, away
from general laboratory traffic. Ensure containers are kept closed except when adding waste.

o Disposal Request: When waste containers are full, contact your institution's EHS department
to arrange for pickup and disposal by a licensed hazardous waste contractor. Follow all
institutional and local regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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